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Compound of Interest

Compound Name: 5-Aminosalicylate

Cat. No.: B10771825 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the quantitative analysis of

5-Aminosalicylate (5-ASA, Mesalamine) and its primary metabolite, N-acetyl-5-
aminosalicylate (Ac-5-ASA), in biological matrices using High-Performance Liquid

Chromatography (HPLC). These methods are crucial for pharmacokinetic studies, therapeutic

drug monitoring, and quality control in pharmaceutical development.

Introduction
5-Aminosalicylic acid is an anti-inflammatory drug widely used in the treatment of inflammatory

bowel diseases such as ulcerative colitis and Crohn's disease.[1] Upon administration, 5-ASA

is metabolized in the intestinal mucosa and liver to its major, and therapeutically inactive,

metabolite, N-acetyl-5-aminosalicylate.[2][3] Monitoring the levels of 5-ASA and Ac-5-ASA in

biological fluids is essential for optimizing dosage regimens and ensuring therapeutic efficacy.

HPLC is a robust and reliable technique for the simultaneous determination of these

compounds.

This guide details various HPLC methods, including sample preparation from plasma,

chromatographic conditions, and detection techniques ranging from UV and fluorescence to

mass spectrometry.
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Metabolic Pathway of 5-Aminosalicylate
The primary metabolic pathway for 5-ASA involves acetylation to form N-acetyl-5-
aminosalicylate. This biotransformation is a crucial aspect to consider in pharmacokinetic and

metabolism studies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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